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Compound of Interest

Compound Name: Neoamygdalin

Cat. No.: B1678158 Get Quote

CAS Number: 29883-16-7 Molecular Formula: C₂₀H₂₇NO₁₁

This technical guide provides an in-depth overview of Neoamygdalin, the (S)-epimer of

Amygdalin, tailored for researchers, scientists, and drug development professionals. This

document outlines its chemical properties, analytical methodologies for its detection and

quantification, and a summary of its known biological significance, primarily in the context of its

relationship with Amygdalin.

Chemical and Physical Data
Neoamygdalin is a cyanogenic glycoside and a diastereomer of the naturally occurring

Amygdalin ((R)-epimer). The key difference lies in the stereochemistry at the benzylic carbon of

the mandelonitrile moiety. This seemingly minor structural variation has significant implications

for its biological activity.
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Property Value Reference

CAS Number 29883-16-7 [1][2]

Molecular Formula C₂₀H₂₇NO₁₁ [1]

Molecular Weight 457.43 g/mol [1]

Synonyms (S)-Amygdalin, L-Amygdalin [2]

Epimerization

Amygdalin can convert to

Neoamygdalin in aqueous

solutions, particularly under

basic conditions or upon

heating.

[3]

Analytical Methodologies
Accurate separation and quantification of Neoamygdalin from Amygdalin are crucial for

research and quality control, especially since the presence of Neoamygdalin is often indicative

of processing or storage conditions that may impact the biological efficacy of Amygdalin-

containing products.

High-Performance Liquid Chromatography (HPLC)
Reverse-phase HPLC is a widely used method for the separation and quantification of

Amygdalin and Neoamygdalin.

Experimental Protocol: HPLC-DAD for Amygdalin and Neoamygdalin Separation

Column: C18 reverse-phase column (e.g., Waters XSelect™ HSS C18, 150 × 2.1 mm I.D.,

2.5 µm).

Mobile Phase: Isocratic elution with a mixture of 0.05% aqueous formic acid and acetonitrile.

A common ratio is 93:7 (v/v).

Flow Rate: Typically around 0.2-0.5 mL/min.
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Column Temperature: Maintained at a controlled temperature, for instance, 25°C, to ensure

reproducible separation.

Detection: Diode Array Detector (DAD) at a wavelength of 210 nm.

Sample Preparation: Samples are typically extracted with a suitable solvent like methanol or

a methanol-water mixture, filtered, and then injected into the HPLC system.

Results: This method allows for the baseline separation of Amygdalin and Neoamygdalin,

with Neoamygdalin typically eluting earlier than Amygdalin.

HPLC coupled with Mass Spectrometry (HPLC-ESI-
MS/MS)
For more sensitive and specific detection and structural confirmation, HPLC can be coupled

with electrospray ionization tandem mass spectrometry.

Experimental Protocol: HPLC-ESI-MS/MS Analysis

Chromatographic Conditions: Similar to the HPLC-DAD method described above.

Mass Spectrometer: An ion trap or triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source.

Ionization Mode: Typically negative ion mode is used.

Data Acquisition: Full scan mode to identify the molecular ions and product ion scan mode to

obtain fragmentation patterns for structural confirmation. The precursor ion for both

Amygdalin and Neoamygdalin is [M-H]⁻ at m/z 456.15.

Fragmentation: Characteristic fragment ions are observed, which can be used to confirm the

identity of the compounds.

Biological Activity and Signaling Pathways
The biological activity of Neoamygdalin is intrinsically linked to that of Amygdalin. The general

consensus in the scientific literature is that the conversion of the natural (R)-Amygdalin to

Neoamygdalin leads to a reduction or complete loss of its purported anticancer activity.[1][4]
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While specific studies on the biological effects of purified Neoamygdalin are limited, the

extensive research on Amygdalin provides a framework for understanding the potential

mechanisms that may be affected by the stereochemical change. Amygdalin's biological effects

are primarily attributed to its enzymatic hydrolysis in the body.

Enzymatic Hydrolysis of Amygdalin
The hydrolysis of Amygdalin is a critical step in its biological action. This process is catalyzed

by β-glucosidases and releases hydrogen cyanide (HCN) and benzaldehyde, which are

believed to be the primary cytotoxic agents.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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